Cas no 6046-18-0 (4-{[(4-methylphenyl)sulfonyl]oxy}-6,8-dioxabicyclo[3.2.1]octane-2 ,3-diyl Diacetate (non-preferred Name))

• Product name: 4-{[(4-methylphenyl)sulfonyl]oxy}-6,8-dioxabicyclo[3.2.1]octane-2 ,3-diyl Diacetate (non-preferred Name)
• CAS No: 6046-18-0
• MF: C₁₇H₂₀O₉S
• Molecular Weight: 400.4003
• CID: 1620364
• PubChem ID: 536889

4-{[(4-methylphenyl)sulfonyl]oxy}-6,8-dioxabicyclo[3.2.1]octane-2 ,3-diyl Diacetate (non-preferred Name) Properties

Names and Identifiers

• 4-{[(4-methylphenyl)sulfonyl]oxy}-6,8-dioxabicyclo[3.2.1]octane-2 ,3-diyl Diacetate (non-preferred Name)
• [3-acetyloxy-4-(4-methylphenyl)sulfonyloxy-6,8-dioxabicyclo[3.2.1]octan-2-yl] acetate
• 84207-46-5
• 3,4-Di-O-acetyl-1,6-anhydro-2-O-p-toluenesulfonyl-beta-D-glucopyranose
• AKOS030242866
• 6046-18-0
• 3,4-Di-O-acetyl-1,6-anhydro-2-O-p-toluenesulfonyl- beta -D-glucopyranose

• Inchi： InChI=1S/C17H20O9S/c1-9-4-6-12(7-5-9)27(20,21)26-16-15(24-11(3)19)14(23-10(2)18)13-8-22-17(16)25-13/h4-7,13-17H,8H2,1-3H3
• InChIKey： JYMOPIWZWABELF-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)OC2C(C(C3COC2O3)OC(=O)C)OC(=O)C

Computed Properties

• 精确分子量: 400.08280338g/mol
• 同位素质量: 400.08280338g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 9
• 重原子数量: 27
• 可旋转化学键数量: 7
• 复杂度: 662
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 5
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 1
• 拓扑分子极性表面积: 123Ų